Cas no 2687-97-0 (N-Allyl-2-pyrrolidinone)

• Product Name: N-Allyl-2-pyrrolidinone
• CAS No: 2687-97-0
• Molecular Formula: C₇H₁₁NO
• Molecular Weight: 125.16834
• MDL: MFCD00152226
• CID: 272018
• PubChem ID: 75897

N-Allyl-2-pyrrolidinone Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(2-propen-1-yl)-
• 1-allylpyrrolidin-2-one
• 1-prop-2-enylpyrrolidin-2-one
• N-ALLYL-2-PYRROLIDINONE
• 1-(Allyl)pyrrolidin-2-one
• 1-allyl-2-oxopyrrolidine
• 1-allyl-2-pyrrolidinone
• 1-allyl-2-pyrrolidone
• 1-allyl-pyrrolidin-2-one
• AC1L2PR7
• AC1Q6FII
• n-allyl-2-pyrrolidone
• N-allyl-pyrrolidin-2-one
• N-allylpyrrolidone
• NSC14674
• SureCN30762
• NSC-14674
• MFCD00152226
• G68P3TM39D
• DTXSID00181383
• 1-allyl pyrrolidin-2-one
• FT-0738331
• NSC 14674
• SCHEMBL30762
• DURRSEGFTCZKMK-UHFFFAOYSA-N
• 2-Pyrrolidinone, 1-(2-propen-1-yl)-
• 1-(2-Propen-1-yl)-2-pyrrolidinone
• CS-0068065
• NS00028218
• 2687-97-0
• 2-Pyrrolidinone, 1-(2-propenyl)-
• AS-35775
• 2-Pyrrolidinone, 1-allyl-
• EINECS 220-251-1
• AKOS003624260
• J-016583
• A911143
• DA-20362

• MDL： MFCD00152226
• InChIKey： DURRSEGFTCZKMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO/c1-2-5-8-6-3-4-7(8)9/h2H,1,3-6H2
• SMILES： C=CCN1CCCC1=O

Computed Properties

• Exact Mass: 125.08413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 125.084
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 0.73270
• PSA: 20.31
• Refractive Index: 1.483
• Boiling Point: 234.2°C at 760 mmHg
• Flash Point: 99.3°C
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.997

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines